Cas no 1355218-29-9 (1-(6-Amino-pyridin-3-yl)-propan-1-one)

• Product Name: 1-(6-Amino-pyridin-3-yl)-propan-1-one
• CAS No: 1355218-29-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5159668
• Update Time: 2025-05-26

1-(6-Amino-pyridin-3-yl)-propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Amino-pyridin-3-yl)-propan-1-one
• 1-Propanone, 1-(6-amino-3-pyridinyl)-

• Inchi： 1S/C8H10N2O/c1-2-7(11)6-3-4-8(9)10-5-6/h3-5H,2H2,1H3,(H2,9,10)
• InChI Key： CHRDPCCBZYXVBS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N)N=C1)(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(6-Amino-pyridin-3-yl)-propan-1-one

Comprehensive Overview of 1-(6-Amino-pyridin-3-yl)-propan-1-one (CAS No. 1355218-29-9): Properties, Applications, and Industry Insights

1-(6-Amino-pyridin-3-yl)-propan-1-one (CAS No. 1355218-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique molecular structure combining an amino group and a propanone moiety, making it a versatile intermediate for synthesizing complex molecules. Its chemical formula C8H10N2O and molecular weight of 150.18 g/mol position it as a valuable building block in modern drug discovery pipelines.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 1-(6-Amino-pyridin-3-yl)-propan-1-one, as researchers seek novel heterocyclic scaffolds for targeted therapies. The compound's hydrogen bonding capacity and planar aromatic system make it particularly attractive for designing kinase inhibitors and GPCR modulators, addressing current demands in precision medicine development. Analytical techniques including HPLC purity analysis and mass spectrometry characterization confirm its high stability under standard laboratory conditions.

The synthesis of CAS 1355218-29-9 typically involves Pd-catalyzed coupling reactions or multi-step organic transformations, with yields optimized through DoE (Design of Experiments) methodologies. Industry reports indicate growing adoption in high-throughput screening platforms, where its structural diversity contributes to hit-to-lead optimization programs. Environmental considerations have driven improvements in green chemistry synthesis routes, reducing solvent waste while maintaining >98% purity thresholds.

From a commercial perspective, 1-(6-Amino-pyridin-3-yl)-propan-1-one suppliers emphasize cGMP compliance and batch-to-batch consistency, responding to pharmaceutical industry demands. Market analysts note increased procurement for neurodegenerative disease research and antiviral compound development, particularly following recent global health challenges. The compound's structure-activity relationship (SAR) profile shows promise in addressing drug resistance mechanisms, a hot topic in contemporary medicinal chemistry literature.

Quality control protocols for 1355218-29-9 employ advanced techniques like chiral HPLC separation and residual solvent analysis to meet stringent regulatory standards. Researchers highlight its utility in creating fluorescence probes for biological imaging, leveraging the pyridine core's photophysical properties. Computational chemistry studies utilizing molecular docking simulations predict favorable interactions with various enzyme active sites, supporting its continued investigation.

Storage recommendations for this amino ketone compound specify inert atmosphere conditions at -20°C to preserve its chemical integrity long-term. Safety assessments confirm low acute toxicity profiles, though standard laboratory handling precautions apply. The material's powder X-ray diffraction (PXRD) patterns have been thoroughly characterized to support polymorph screening in formulation development.

Emerging applications include incorporation into metal-organic frameworks (MOFs) for catalytic systems and participation in click chemistry reactions. Patent analyses reveal growing intellectual property activity surrounding derivatives of 1-(6-Amino-pyridin-3-yl)-propan-1-one, particularly in bioconjugation technologies. Academic collaborations are exploring its potential in proteolysis targeting chimeras (PROTACs), aligning with current targeted protein degradation research trends.

The global market for pharmaceutical intermediates like CAS 1355218-29-9 is projected to expand at 6.8% CAGR through 2030, driven by personalized medicine initiatives and orphan drug development. Analytical method development continues to refine impurity profiling techniques, while continuous flow chemistry approaches demonstrate improved scalability over traditional batch processes. These advancements position 1-(6-Amino-pyridin-3-yl)-propan-1-one as a compound of enduring significance in small molecule therapeutics innovation.